Cas no 1339581-77-9 ((2-CHLOROETHOXY)CYCLOBUTANE)

• Product Name: (2-CHLOROETHOXY)CYCLOBUTANE
• CAS No: 1339581-77-9
• MF: C₆H₁₁ClO
• MW: 134.603941202164
• CID: 4589477
• PubChem ID: 62141962
• Update Time: 2025-06-13

(2-CHLOROETHOXY)CYCLOBUTANE Chemical and Physical Properties

Names and Identifiers

• (2-CHLOROETHOXY)CYCLOBUTANE

• Inchi： 1S/C6H11ClO/c7-4-5-8-6-2-1-3-6/h6H,1-5H2
• InChI Key： LHCCGQWEDVFGKC-UHFFFAOYSA-N
• SMILES： C1(OCCCl)CCC1

Additional information on (2-CHLOROETHOXY)CYCLOBUTANE

Professional Introduction to Compound with CAS No. 1339581-77-9 and Product Name: (2-CHLOROETHOXY)CYCLOBUTANE

The compound identified by the CAS number 1339581-77-9 and the product name (2-CHLOROETHOXY)CYCLOBUTANE represents a significant area of interest in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various chemical syntheses and biological studies.

At the core of understanding this compound lies its molecular structure, which consists of a cyclobutane ring substituted with a 2-chloroethoxy group. This particular arrangement imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The cyclobutane ring, known for its stability and rigidity, provides a stable scaffold, while the 2-chloroethoxy moiety introduces reactivity that can be exploited in further chemical transformations.

In recent years, the pharmaceutical industry has shown increasing interest in compounds featuring cycloalkyl groups due to their potential to enhance drug bioavailability and metabolic stability. The presence of the 2-chloroethoxy group in (2-CHLOROETHOXY)CYCLOBUTANE adds an additional layer of functionality, making it a versatile building block for medicinal chemists. Researchers have been exploring its utility in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of bioactive molecules. The 2-chloroethoxy group can undergo various reactions, including nucleophilic substitution and etherification, allowing for the introduction of diverse functional groups. This flexibility has made (2-CHLOROETHOXY)CYCLOBUTANE a popular choice for synthetic chemists working on drug discovery programs. For instance, it has been utilized in the preparation of kinase inhibitors, which are crucial in treating cancers and autoimmune diseases.

Recent studies have highlighted the compound's significance in the development of antiviral agents. The structural motif of cycloalkyl ethers has been found to exhibit inhibitory effects against certain viral enzymes, making it an attractive scaffold for antiviral drug design. Researchers have reported promising results using derivatives of (2-CHLOROETHOXY)CYCLOBUTANE in preclinical trials targeting RNA viruses. These findings underscore the compound's potential as a lead molecule in antiviral drug development.

The synthesis of (2-CHLOROETHOXY)CYCLOBUTANE itself is an intriguing process that showcases modern organic synthesis techniques. The reaction typically involves the halogenation of cyclobutane followed by nucleophilic substitution with ethylene oxide or a suitable ethoxyating agent. Advances in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing waste and improving yields.

In addition to its pharmaceutical applications, (2-CHLOROETHOXY)CYCLOBUTANE has found utility in materials science. Its unique structural properties make it a candidate for polymer modification and the development of specialty chemicals. Researchers are investigating its incorporation into polymers to enhance thermal stability and mechanical strength, potentially leading to new applications in high-performance materials.

The safety profile of (2-CHLOROETHOXY)CYCLOBUTANE is another critical aspect that has been thoroughly examined. Extensive toxicological studies have been conducted to assess its potential effects on human health and the environment. These studies have generally shown that the compound is well-tolerated at moderate concentrations but may exhibit some toxicity at higher levels. As such, proper handling procedures are recommended during its use in industrial and laboratory settings.

Looking ahead, the future prospects for (2-CHLOROETHOXY)CYCLOBUTANE appear promising, with ongoing research aimed at uncovering new applications and optimizing its synthesis. The growing demand for innovative chemical intermediates continues to drive interest in this compound, ensuring its relevance in both academic and industrial settings. As our understanding of its properties expands, so too will its utility across multiple domains of chemistry and biology.